Cas no 2944-65-2 (Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(2+) salt (1:1))

• Product Name: Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(2+) salt (1:1)
• CAS No: 2944-65-2
• MF: C₄H₄FeO₆
• MW: 203.915963172913
• CID: 273631
• PubChem ID: 6451676
• Update Time: 2025-04-19

Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(2+) salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-dihydroxy- (2R,3R)-, iron(2+) salt (1:1)
• 2,3-dihydroxybutanedioic acid
• AC1MJ19Z
• EINECS 220-950-1
• Iron (R-(R*,R*))-tartrate
• Lg-tartaric acid , iron (II)-Lg-tartrate
• Lg-Weinsaeure, Eisen(II)-Lg-tartrat
• UNII-ZRW631PTZD
• 2944-65-2
• (2R,3R)-2,3-dihydroxybutanedioate;iron(2+)
• FERROUS TARTRATE [MART.]
• 41014-96-4
• TARTARIC ACID, IRON(2+) SALT (1:1)
• NS00088352
• FERROUS TARTRATE [WHO-DD]
• Q18207095
• DB13639
• ZRW631PTZD
• FERRUM TARTARICUM [HPUS]
• Iron tartrate (fe(c4h4o6))
• EINECS 255-176-3
• BUTANEDIOIC ACID, 2,3-DIHYDROXY- (2R,3R)-, IRON(2+) SALT (1:1)
• Ferrum tartaricum
• DTXSID301019697
• (R-(R*,R*))-Tartaric acid, iron(2+) salt
• IRON(II) TARTRATE
• Ferrous tartrate

• Inchi： 1S/C4H6O6.Fe/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/q;+2/p-2/t1-,2-;/m1./s1
• InChI Key： OHZCFWMJMWFNFP-ZVGUSBNCSA-L
• SMILES： [Fe+2].O[C@@H](C(=O)[O-])[C@H](C(=O)[O-])O

Computed Properties

• Exact Mass: 205.95138
• Monoisotopic Mass: 205.95138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115

Experimental Properties

• Boiling Point: 399.3 °C at 760 mmHg
• Flash Point: 209.4 °C
• PSA: 115.06000
• LogP: -2.12510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives